Cas no 91587-99-4 (2-(4-oxo-3,4-dihydrophthalazin-1-yl)acetonitrile)

2-(4-oxo-3,4-dihydrophthalazin-1-yl)acetonitrile is a versatile heterocyclic compound featuring a phthalazine core with an acetonitrile substituent. Its structure makes it a valuable intermediate in organic synthesis, particularly for constructing pharmacologically active molecules. The presence of both a nitrile group and a carbonyl functionality allows for diverse reactivity, enabling applications in medicinal chemistry and material science. This compound is particularly useful in the development of enzyme inhibitors and other bioactive agents due to its ability to participate in nucleophilic addition and cyclization reactions. Its stability under standard conditions and high purity make it a reliable choice for research and industrial applications requiring precise molecular frameworks.
2-(4-oxo-3,4-dihydrophthalazin-1-yl)acetonitrile structure
91587-99-4 structure
Product Name:2-(4-oxo-3,4-dihydrophthalazin-1-yl)acetonitrile
CAS No:91587-99-4
MF:C10H7N3O
MW:185.182081460953
MDL:MFCD02186440
CID:3063913
PubChem ID:2409074
Update Time:2025-10-29

2-(4-oxo-3,4-dihydrophthalazin-1-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • (4-oxo-3,4-dihydrophthalazin-1-yl)acetonitrile
    • 2-(4-oxo-3,4-dihydrophthalazin-1-yl)acetonitrile
    • MFCD02186440
    • AKOS001047169
    • 2-(4-oxo-3,4-dihydro-1-phthalazinyl)acetonitrile
    • 3,4-dihydro-4-oxo-1-phthalazin-acetonitrile
    • WAY-620102
    • Z56956071
    • Oprea1_872339
    • NZENSMZSTAMKKA-UHFFFAOYSA-N
    • EN300-07271
    • 3R-0801
    • 2-(4-oxo-3H-phthalazin-1-yl)acetonitrile
    • SCHEMBL10679636
    • 91587-99-4
    • HMS1756J09
    • CS-0305746
    • RDA58799
    • MDL: MFCD02186440
    • Inchi: 1S/C10H7N3O/c11-6-5-9-7-3-1-2-4-8(7)10(14)13-12-9/h1-4H,5H2,(H,13,14)
    • InChI Key: NZENSMZSTAMKKA-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2C(CC#N)=NN1

Computed Properties

  • Exact Mass: 185.058911855g/mol
  • Monoisotopic Mass: 185.058911855g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 65.2Ų

2-(4-oxo-3,4-dihydrophthalazin-1-yl)acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB341706-100 mg
2-(4-Oxo-3,4-dihydro-1-phthalazinyl)acetonitrile; .
91587-99-4
100MG
€208.80 2022-06-10
abcr
AB341706-500 mg
2-(4-Oxo-3,4-dihydro-1-phthalazinyl)acetonitrile, 90%; .
91587-99-4 90%
500mg
€678.60 2023-04-26
abcr
AB341706-1 g
2-(4-Oxo-3,4-dihydro-1-phthalazinyl)acetonitrile, 90%; .
91587-99-4 90%
1g
€1312.80 2023-04-26
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN22617-1G
2-(4-oxo-3,4-dihydrophthalazin-1-yl)acetonitrile
91587-99-4 95%
1g
¥ 1,716.00 2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN22617-5G
2-(4-oxo-3,4-dihydrophthalazin-1-yl)acetonitrile
91587-99-4 95%
5g
¥ 5,273.00 2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN22617-10G
2-(4-oxo-3,4-dihydrophthalazin-1-yl)acetonitrile
91587-99-4 95%
10g
¥ 7,900.00 2023-04-13
Key Organics Ltd
3R-0801-1MG
2-(4-oxo-3,4-dihydro-1-phthalazinyl)acetonitrile
91587-99-4 >90%
1mg
£37.00 2025-02-09
Key Organics Ltd
3R-0801-5MG
2-(4-oxo-3,4-dihydro-1-phthalazinyl)acetonitrile
91587-99-4 >90%
5mg
£46.00 2025-02-09
Key Organics Ltd
3R-0801-10MG
2-(4-oxo-3,4-dihydro-1-phthalazinyl)acetonitrile
91587-99-4 >90%
10mg
£63.00 2025-02-09
Key Organics Ltd
3R-0801-0.5G
2-(4-oxo-3,4-dihydro-1-phthalazinyl)acetonitrile
91587-99-4 >90%
0.5g
£385.00 2025-02-09

Additional information on 2-(4-oxo-3,4-dihydrophthalazin-1-yl)acetonitrile

Recent Advances in the Study of 2-(4-oxo-3,4-dihydrophthalazin-1-yl)acetonitrile (CAS: 91587-99-4)

2-(4-oxo-3,4-dihydrophthalazin-1-yl)acetonitrile (CAS: 91587-99-4) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and biological activities.

The compound has been identified as a versatile building block in medicinal chemistry, owing to its unique structural features. Researchers have explored its utility in the synthesis of phthalazine derivatives, which are known for their diverse pharmacological properties, including anti-inflammatory, anticancer, and antimicrobial activities. Recent publications have demonstrated that 2-(4-oxo-3,4-dihydrophthalazin-1-yl)acetonitrile can be efficiently modified to yield compounds with enhanced bioactivity and selectivity.

One of the most notable advancements in the study of this compound is its application in the development of PARP (Poly ADP-ribose polymerase) inhibitors. PARP inhibitors are a class of drugs that have shown promise in the treatment of various cancers, particularly those with BRCA mutations. Studies have revealed that derivatives of 2-(4-oxo-3,4-dihydrophthalazin-1-yl)acetonitrile exhibit potent PARP inhibitory activity, making them attractive candidates for further preclinical and clinical evaluation.

In addition to its role in cancer therapy, recent research has also explored the compound's potential in addressing neurodegenerative diseases. Preliminary findings suggest that certain derivatives of 2-(4-oxo-3,4-dihydrophthalazin-1-yl)acetonitrile may possess neuroprotective properties, potentially offering new avenues for the treatment of conditions such as Alzheimer's and Parkinson's diseases. These findings are supported by in vitro and in vivo studies, which have demonstrated the compound's ability to modulate key pathways involved in neurodegeneration.

The synthetic methodologies for 2-(4-oxo-3,4-dihydrophthalazin-1-yl)acetonitrile have also seen significant improvements. Recent reports describe novel catalytic approaches that enhance the efficiency and yield of its synthesis, making it more accessible for large-scale production. These advancements are critical for facilitating further research and development efforts, particularly in the context of drug discovery and optimization.

Despite these promising developments, challenges remain in the full characterization and optimization of 2-(4-oxo-3,4-dihydrophthalazin-1-yl)acetonitrile and its derivatives. Issues such as solubility, stability, and pharmacokinetic properties need to be addressed to fully realize their therapeutic potential. Ongoing research is focused on overcoming these hurdles through structural modifications and formulation strategies.

In conclusion, 2-(4-oxo-3,4-dihydrophthalazin-1-yl)acetonitrile (CAS: 91587-99-4) represents a compound of great interest in the chemical biology and pharmaceutical fields. Its versatile applications in drug discovery, particularly in oncology and neurodegenerative diseases, underscore its importance as a research focus. Continued exploration of its properties and derivatives is expected to yield further breakthroughs, contributing to the development of innovative therapeutic agents.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司